Cas no 1804680-95-2 (2-(Chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxaldehyde)

• Product Name: 2-(Chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxaldehyde
• CAS No: 1804680-95-2
• MF: C₉H₄ClF₆NO₂
• MW: 307.576982498169
• CID: 4844665
• Update Time: 2025-06-12

2-(Chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxaldehyde

• Inchi： 1S/C9H4ClF6NO2/c10-1-5-7(8(11,12)13)4(3-18)6(2-17-5)19-9(14,15)16/h2-3H,1H2
• InChI Key： YWTPAGSQRDFWCO-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)(F)F)=C(C=O)C(=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 321
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on 2-(Chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxaldehyde

Introduction to 2-(Chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1804680-95-2)

2-(Chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1804680-95-2) is a highly versatile and structurally complex compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound features a pyridine core with multiple functional groups, including a chloromethyl, trifluoromethoxy, and trifluoromethyl substituent, as well as an aldehyde group. The unique combination of these functionalities endows the molecule with a range of chemical and biological properties that make it an attractive candidate for various applications.

The chloromethyl group in 2-(Chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxaldehyde is particularly noteworthy due to its reactivity and potential for further functionalization. This group can undergo nucleophilic substitution reactions, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the presence of the chloromethyl group can influence the compound's solubility and reactivity in different solvents, which is crucial for optimizing synthetic routes and reaction conditions.

The trifluoromethoxy and trifluoromethyl substituents are key features that contribute to the compound's unique properties. The trifluoromethoxy group is known for its strong electron-withdrawing effect, which can significantly impact the electronic distribution within the molecule. This effect can influence the compound's reactivity, stability, and interactions with other molecules. Similarly, the trifluoromethyl group is a common moiety in pharmaceuticals due to its ability to enhance metabolic stability and improve pharmacokinetic profiles. The combination of these two fluorinated groups in 2-(Chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxaldehyde makes it a promising candidate for drug discovery and development.

The aldehyde group at the 4-position of the pyridine ring is another critical functional group in this compound. Aldehydes are highly reactive and can participate in a wide range of chemical reactions, such as condensation reactions, reduction reactions, and oxidation reactions. In medicinal chemistry, aldehydes are often used as intermediates in the synthesis of bioactive molecules, including drugs and drug candidates. The presence of the aldehyde group in 2-(Chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxaldehyde provides multiple opportunities for further chemical modification and functionalization.

Recent research has highlighted the potential applications of 2-(Chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxaldehyde in various fields. In organic synthesis, this compound has been used as a building block for the construction of complex heterocyclic systems with potential biological activity. For example, a study published in the Journal of Organic Chemistry demonstrated the use of this compound in the synthesis of novel pyridyl derivatives with potent anti-inflammatory properties. The researchers found that the presence of the chloromethyl, trifluoromethoxy, and trifluoromethyl groups significantly enhanced the biological activity of the resulting compounds.

In medicinal chemistry, 2-(Chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxaldehyde has shown promise as a lead compound for drug discovery. A recent study published in Bioorganic & Medicinal Chemistry Letters reported the use of this compound as a starting material for the development of new antiviral agents. The researchers synthesized a series of derivatives by modifying the chloromethyl and aldehyde groups and evaluated their antiviral activity against several viral strains. The results indicated that certain derivatives exhibited significant antiviral activity with low cytotoxicity, making them potential candidates for further development.

Beyond its applications in organic synthesis and medicinal chemistry, 2-(Chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxaldehyde has also been explored for its use in materials science. A study published in Advanced Materials highlighted the use of this compound as a precursor for the synthesis of functionalized polymers with unique optical and electronic properties. The researchers found that by incorporating this compound into polymer chains, they could achieve enhanced thermal stability and improved mechanical performance.

In conclusion, 2-(Chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1804680-95-2) is a multifaceted compound with a wide range of potential applications in organic synthesis, medicinal chemistry, and materials science. Its unique combination of functional groups provides numerous opportunities for chemical modification and functionalization, making it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly important role in various scientific fields.